1-(4-fluorobenzyl)-3-{[(4-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[[(4-fluorophenyl)methylamino]methyl]-3-hydroxypiperidin-2-one
• InChI: InChI=1S/C20H22F2N2O2/c21-17-6-2-15(3-7-17)12-23-14-20(26)10-1-11-24(19(20)25)13-16-4-8-18(22)9-5-16/h2-9,23,26H,1,10-14H2
• InChI Key: MDBPSJYBKPXWFR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)N(C1)CC2=CC=C(C=C2)F)(CNCC3=CC=C(C=C3)F)O
• Molecular Formula: C20H22F2N2O2
• Molecular Weight: 360.4 g/mol

Description

1-(4-fluorobenzyl)-3-{[(4-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone is a chemical compound that belongs to the class of piperidinone derivatives. It has been found to have potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 1-(4-fluorobenzyl)-3-{[(4-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone involves its binding to the α7 nAChR and modulating its activity. This leads to an increase in the release of neurotransmitters such as dopamine, acetylcholine, and glutamate, which are involved in various physiological and pathological processes in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(4-fluorobenzyl)-3-{[(4-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone include its ability to enhance cognitive function, improve memory, and increase attention span. It has also been shown to have neuroprotective effects, which could potentially be beneficial in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-fluorobenzyl)-3-{[(4-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone in lab experiments is its ability to selectively modulate the activity of the α7 nAChR without affecting other receptors. This allows for more precise and targeted research. However, one of the limitations of using this compound is its limited solubility in water, which could make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research of 1-(4-fluorobenzyl)-3-{[(4-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone. One direction could be to investigate its potential therapeutic applications in the treatment of cognitive disorders such as Alzheimer's disease and ADHD. Another direction could be to explore its neuroprotective effects and its potential use in the treatment of neurodegenerative disorders. Additionally, further research could be done to optimize the synthesis method and improve the solubility of the compound for use in lab experiments.

Synthesis Methods

The synthesis of 1-(4-fluorobenzyl)-3-{[(4-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone involves a multi-step process that starts with the reaction between 4-fluorobenzylamine and 4-fluorobenzaldehyde to form an imine intermediate. This intermediate is then reduced using sodium borohydride to obtain the corresponding amine. The amine is then reacted with 3-hydroxy-2-piperidinone in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the final product.

Scientific Research Applications

1-(4-fluorobenzyl)-3-{[(4-fluorobenzyl)amino]methyl}-3-hydroxy-2-piperidinone has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR), which is involved in various physiological and pathological processes in the brain. This receptor is a potential target for the treatment of cognitive disorders such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).